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Introduction

Calcium (Ca2+) is a ubiquitous and versatile second messenger that governs a vast array of
cellular processes, including gene expression, muscle contraction, neurotransmission, and
apoptosis.[1][2][3][4][5] The ability to monitor dynamic changes in intracellular calcium
concentration ([Ca2+]i) is therefore crucial for understanding cell signaling in both health and
disease. Calcium imaging, a technique that employs fluorescent indicators, provides a powerful
tool to visualize and quantify these intricate signaling events in real-time and with high spatial
and temporal resolution.[1][6] This document provides detailed application notes and protocols
for utilizing calcium imaging to study intracellular signaling, aimed at researchers, scientists,
and professionals in drug development.

Principles of Calcium Imaging

Calcium imaging relies on the use of fluorescent molecules, known as calcium indicators, that
exhibit a change in their fluorescent properties upon binding to Ca2+.[7][8] These indicators
can be broadly categorized into two main classes: chemical indicators and genetically encoded
calcium indicators (GECISs).[7][8] An increase in intracellular Ca2+ leads to a change in the
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fluorescence intensity or a shift in the excitation or emission spectra of the indicator, which can
be detected using fluorescence microscopy.[8]

Calcium Signaling Pathways

A fundamental signaling pathway often investigated using calcium imaging is the G-protein
coupled receptor (GPCR) or receptor tyrosine kinase (RTK) pathway that activates
phospholipase C (PLC).[4][9] Upon activation, PLC cleaves phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4][9] IP3
binds to its receptor (IP3R) on the endoplasmic reticulum (ER), triggering the release of Ca2+
from intracellular stores into the cytoplasm.[9] This initial Ca2+ release can then be followed by
store-operated calcium entry (SOCE) through channels on the plasma membrane to replenish
ER stores and sustain the signaling event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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